Cas no 474974-63-5 (4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol)

4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a thienyl group and a Schiff base moiety. Its structural design incorporates both sulfur and nitrogen heteroatoms, enhancing its potential for coordination chemistry and biological activity. The presence of the thiol group offers reactivity for further derivatization, while the conjugated system may contribute to electronic or photophysical properties. This compound is of interest in medicinal chemistry due to the known pharmacological relevance of 1,2,4-triazole derivatives, particularly as antimicrobial or antitumor agents. Its stability and synthetic versatility make it a valuable intermediate for research in drug development and material science.

4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol structure

474974-63-5 structure

Product Name:4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

CAS No:474974-63-5

MF:

MW:

CID:4652091

Update Time:2025-06-10

4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-([(E)-(4-METHYLPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
- 4-([(E)-(4-METHYLPHENYL)METHYLIDENE]AMINO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
- 4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E145060-0.5mg	4-{[(E)-(4-Methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5		0.5mg	$ 50.00	2022-06-05
TRC	E145060-1mg	4-{[(E)-(4-Methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5		1mg	$ 80.00	2022-06-05
TRC	E145060-2.5mg	4-{[(E)-(4-Methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5		2.5mg	$ 155.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00882798-1g	4-[(E)-[(4-Methylphenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol	474974-63-5	90%	1g	￥4193.0	2024-04-18
Key Organics Ltd	11P-388S-1MG	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	11P-388S-5MG	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	11P-388S-10MG	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	11P-388S-0.5G	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	11P-388S-1G	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	11P-388S-5G	4-{[(E)-(4-methylphenyl)methylidene]amino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	474974-63-5	>90%	5g	£3080.00	2023-09-08

4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

Compound CAS No 474974-63-5: A Comprehensive Overview

The compound with CAS No 474974-63-5, known as 4-{(E)-(4-Methylphenyl)methylideneamino}-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a triazole ring system and a thienyl group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The methylideneamino group within its structure has been shown to exhibit significant bioactivity, contributing to its therapeutic potential. Researchers have also explored its ability to act as a scaffold for designing more potent drugs by modifying its substituents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving condensation reactions and cyclization. The thienyl group plays a crucial role in stabilizing the molecule's structure, enhancing its solubility and bioavailability. This makes it an attractive option for use in pharmaceutical formulations.

From a materials science perspective, the compound's electronic properties have been studied extensively. Its triazole ring system contributes to its ability to act as a semiconductor material, opening up possibilities for its use in electronic devices such as sensors and organic light-emitting diodes (OLEDs). Recent advancements in nanotechnology have further expanded its potential applications in this domain.

The compound's stability under various conditions has also been a focal point of research. Studies have demonstrated that it exhibits excellent thermal stability and resistance to oxidative degradation, making it suitable for use in high-temperature environments. These properties are particularly valuable in industrial applications where durability is paramount.

Moreover, the compound's interaction with biological systems has been investigated. It has shown selectivity towards certain enzymes and receptors, suggesting its potential as a lead compound in drug design. Researchers are currently exploring ways to optimize its pharmacokinetic properties to enhance its efficacy in vivo.

In conclusion, CAS No 474974-63-5 represents a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for scientists and engineers alike. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.